molecular formula C15H13N3O5 B2929440 methyl 5-{[5-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl]methyl}-2-furoate CAS No. 1396765-40-4

methyl 5-{[5-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl]methyl}-2-furoate

Cat. No. B2929440
CAS RN: 1396765-40-4
M. Wt: 315.285
InChI Key: KJMHISWCHCDKEY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 5-{[5-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl]methyl}-2-furoate is a useful research compound. Its molecular formula is C15H13N3O5 and its molecular weight is 315.285. The purity is usually 95%.
BenchChem offers high-quality methyl 5-{[5-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl]methyl}-2-furoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 5-{[5-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl]methyl}-2-furoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Properties

Oxadiazole, a component of the chemical structure , is a heterocyclic compound known for its oxygen and nitrogen atoms within a five-membered ring. This structure is derived from furan and is of significant interest due to its chemical and biological properties. The isomers of oxadiazole, particularly 1,3,4-oxadiazole and 1,2,4-oxadiazole, are widely studied for their diverse chemical and biological applications, suggesting potential research avenues for compounds containing similar structures (Shukla & Srivastav, 2015).

Therapeutic Potential

Compounds containing oxadiazole or furadiazole rings exhibit a broad range of chemical and biological properties. Notably, 1,3,4-oxadiazoles have been identified as important synthons in drug development, displaying various biological activities such as antibacterial, anti-mycobacterial, antitumor, anti-viral, and antioxidant effects. This indicates the potential therapeutic applications of compounds with similar oxadiazole structures (Siwach & Verma, 2020).

Synthetic Applications

The compound 3-Methyl-4H-[1,2,4]-oxadiazol-5-one demonstrates versatility as a synthon for protecting monosubstituted acetamidines, suggesting the potential use of related compounds in various synthetic sequences. This versatility highlights the potential synthetic and protective applications of compounds containing similar oxadiazole structures in organic synthesis (Moormann et al., 2004).

Mesomorphic and Photoluminescent Properties

A series of 1,3,4-oxadiazole derivatives have been synthesized and characterized, revealing cholesteric and nematic/smectic A mesophases with wide temperature ranges. Furthermore, these compounds exhibited strong blue fluorescence emissions, suggesting their potential use in photoluminescent materials and liquid crystal displays (Han et al., 2010).

Energetic Material Precursors

Compounds based on 3-amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan have been synthesized, characterized, and evaluated for their use as insensitive energetic materials. Their moderate thermal stabilities and insensitivity towards impact and friction make them candidates for safe energetic materials (Yu et al., 2017).

properties

IUPAC Name

methyl 5-[[5-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1-yl]methyl]furan-2-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H13N3O5/c1-9-16-14(23-17-9)10-3-6-13(19)18(7-10)8-11-4-5-12(22-11)15(20)21-2/h3-7H,8H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KJMHISWCHCDKEY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NOC(=N1)C2=CN(C(=O)C=C2)CC3=CC=C(O3)C(=O)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H13N3O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

315.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

methyl 5-{[5-(3-methyl-1,2,4-oxadiazol-5-yl)-2-oxopyridin-1(2H)-yl]methyl}-2-furoate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.